Cas no 1016735-14-0 (4-methoxy-n-(2-methyl-1,3-dioxo-2,3-dihydro-1h-isoindol-5-yl)-3-n Itrobenzamide)

• Product Name: 4-methoxy-n-(2-methyl-1,3-dioxo-2,3-dihydro-1h-isoindol-5-yl)-3-n Itrobenzamide
• CAS No: 1016735-14-0
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 1130203
• Update Time: 2024-07-27

4-methoxy-n-(2-methyl-1,3-dioxo-2,3-dihydro-1h-isoindol-5-yl)-3-n Itrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-n itrobenzamide
• BENZAMIDE,3-(AMINOMETHYL)-N-(2-METHYLPHENTL)-
• 3-(aminomethyl)-N-(2-methylphenyl)benzamide
• BENZAMIDE, 3-(AMINOMETHYL)-N-(2-METHYLPHENYL)-
• 4-methoxy-n-(2-methyl-1,3-dioxo-2,3-dihydro-1h-isoindol-5-yl)-3-n Itrobenzamide

• MDL： MFCD09808037
• Inchi： 1S/C15H16N2O/c1-11-5-2-3-8-14(11)17-15(18)13-7-4-6-12(9-13)10-16/h2-9H,10,16H2,1H3,(H,17,18)
• InChI Key： RYELULGCTUCFCC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)C1=CC=CC(CN)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 336.3±35.0 °C(Predicted)
• pka: 13.49±0.70(Predicted)